Cas no 476-33-5 (Homochelidonine)

• Product Name: Homochelidonine
• CAS No: 476-33-5
• Molecular Formula: C₂₁H₂₃NO₅
• Molecular Weight: 369.41102
• CID: 329916
• PubChem ID: 164609

Homochelidonine Properties

Names and Identifiers

• [1,3]Benzodioxolo[5,6-c]phenanthridin-5-ol,4b,5,6,11b,12,13-hexahydro-1,2-dimethoxy-12-methyl-, (4bR,5S,11bS)-
• (4bR,5S,11bS)-1,2-dimethoxy-12-methyl-5,6,11b,13-tetrahydro-4bH-[1,3]benzodioxolo[5,6-c]phenanthridin-5-ol
• HOMOCHELIDONINE, A-(P)
• EINECS 207-505-7
• (1,3)BENZODIOXOLO(5,6-C)PHENANTHRIDIN-5-OL, 4B,5,6,11B,12,13-HEXAHYDRO-1,2-DIMETHOXY-12-METHYL-, (4BR-(4Balpha,5beta,11Balpha))-
• NORCHELIDONINE
• Homochelidonine
• Q27114075
• (1,3)BENZODIOXOLO(5,6-C)PHENANTHRIDIN-5-OL, 4B,5,6,11B,12,13-HEXAHYDRO-1,2-DIMETHOXY-12-METHYL-, (4BR,5S,11BS)-
• HOMOCHELIDONINE, (+)-
• NS00031711
• DTXSID20197209
• SCHEMBL13998253
• HOMOCHELIDONINE [MI]
• (1,3)BENZODIOXOLO(5,6-C)PHENANTHRIDIN-5-OL, 4B,5,6,11B,12,13-HEXAHYDRO-1,2-DIMETHOXY-12-METHYL-, (4BR-(4B.ALPHA.,5.BETA.,11B.ALPHA.))-
• A-ALLOCRYPTOPINE
• 476-33-5
• (+)-HOMOCHELIDONINE
• (+/-)-Homochelidonine
• .ALPHA.-HOMOCHELIDONINE
• (4BR-(4balpha,5beta,11balpha))-4b,5,6,11b,12,13-hexahydro-1,2-dimethoxy-12-methyl(1,3)benzodioxolo(5,6-c)phenanthridin-5-ol
• DTXCID80119700
• ZP901RX893
• (4BR-(4B.ALPHA.,5.BETA.,11B.ALPHA.))-4B,5,6,11B,12,13-HEXAHYDRO-1,2-DIMETHOXY-12-METHYL(1,3)BENZODIOXOLO(5,6-C)PHENANTHRIDIN-5-OL
• alpha-Homochelidonine
• UNII-ZP901RX893
• CHEBI:31025

• InChIKey： MADYLZJCRKUBIK-RYGJVYDSSA-N
• Inchi： InChI=1S/C21H23NO5/c1-22-9-14-12(4-5-16(24-2)21(14)25-3)19-15(23)6-11-7-17-18(27-10-26-17)8-13(11)20(19)22/h4-5,7-8,15,19-20,23H,6,9-10H2,1-3H3/t15-,19-,20+/m0/s1
• SMILES： COC1C=CC2[C@H]3[C@@H](O)CC4=CC5OCOC=5C=C4[C@H]3N(CC=2C=1OC)C

Computed Properties

• Exact Mass: 369.15800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 369.158
• Heavy Atom Count: 27
• Complexity: 547
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• LogP: 2.55770
• PSA: 60.39000
• Refractive Index: 1.615
• Boiling Point: 521.3°C at 760 mmHg
• Melting Point: 182°
• Flash Point: 269.1°C
• Specific Rotation: D +118° (alc)
• Density: 1.294